Cas no 628291-34-9 (Ethanone, 1-[3,5-dimethyl-2-(phenylmethoxy)phenyl]-)
628291-34-9 structure
Product Name:Ethanone, 1-[3,5-dimethyl-2-(phenylmethoxy)phenyl]-
CAS No:628291-34-9
MF:C17H18O2
MW:254.323625087738
CID:430288
PubChem ID:70039438
Update Time:2025-04-19
Ethanone, 1-[3,5-dimethyl-2-(phenylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[3,5-dimethyl-2-(phenylmethoxy)phenyl]-
- 1-(3,5-dimethyl-2-phenylmethoxyphenyl)ethanone
- SCHEMBL7262183
- DTXSID80741641
- 1-[2-(Benzyloxy)-3,5-dimethylphenyl]ethan-1-one
- 628291-34-9
-
- Inchi: 1S/C17H18O2/c1-12-9-13(2)17(16(10-12)14(3)18)19-11-15-7-5-4-6-8-15/h4-10H,11H2,1-3H3
- InChI Key: STPHHRQDJITCTC-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C(C(C)=O)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 254.13074
- Monoisotopic Mass: 254.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Ethanone, 1-[3,5-dimethyl-2-(phenylmethoxy)phenyl]- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
628291-34-9 (Ethanone, 1-[3,5-dimethyl-2-(phenylmethoxy)phenyl]-) Related Products
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- 4010-33-7(2-acetylphenyl benzoate)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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